Cas no 94135-94-1 (2-Octenoic acid,2-propen-1-yl ester)

2-Octenoic acid,2-propen-1-yl ester structure
94135-94-1 structure
Product Name:2-Octenoic acid,2-propen-1-yl ester
CAS No:94135-94-1
MF:C11H18O2
MW:182.259423732758
CID:806493
PubChem ID:6366464
Update Time:2025-04-19

2-Octenoic acid,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Octenoic acid,2-propen-1-yl ester
    • allyl oct-2-enoate
    • EINECS 302-966-1
    • 94135-94-1
    • Inchi: 1S/C11H18O2/c1-3-5-6-7-8-9-11(12)13-10-4-2/h4,8-9H,2-3,5-7,10H2,1H3/b9-8+
    • InChI Key: ZXSSSENGZAYAMP-CMDGGOBGSA-N
    • SMILES: O(CC=C)C(/C=C/CCCCC)=O

Computed Properties

  • Exact Mass: 182.130679813g/mol
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų
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